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Compound of Interest

Compound Name: 4-(2-Chloroethoxy)benzaldehyde

Cat. No.: B1329871 Get Quote

An In-Depth Technical Guide to 4-(2-Chloroethoxy)benzaldehyde

Core Compound Information
4-(2-Chloroethoxy)benzaldehyde is an organic compound that serves as a valuable building

block in various chemical syntheses.[1] It is particularly noted for its utility in proteomics

research and as a linker in the development of Proteolysis Targeting Chimeras (PROTACs).[2]

[3][4] This guide provides a comprehensive overview of its chemical properties, a

representative synthesis protocol, and its role in relevant biological pathways.

Chemical and Physical Properties
The fundamental properties of 4-(2-Chloroethoxy)benzaldehyde are summarized in the table

below.
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Property Value Citations

Chemical Formula C₉H₉ClO₂ [2][3][4][5]

Molecular Weight 184.62 g/mol [3][4][5][6]

CAS Number 54373-15-8 [2][3][5]

Appearance Off-white to light yellow solid

Purity Typically ≥97% [3]

Storage Conditions
Room temperature, under inert

atmosphere
[3][6]

Experimental Protocols
Representative Synthesis of 4-(2-
Chloroethoxy)benzaldehyde
The synthesis of 4-(2-Chloroethoxy)benzaldehyde can be achieved through the Williamson

ether synthesis, reacting 4-hydroxybenzaldehyde with 1-bromo-2-chloroethane. The following

protocol is a representative method.

Materials:

4-hydroxybenzaldehyde

1-bromo-2-chloroethane

Potassium carbonate (K₂CO₃)

Acetone

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSO₄)
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Procedure:

A mixture of 4-hydroxybenzaldehyde (1.0 eq), potassium carbonate (1.5 eq), and acetone is

stirred in a round-bottom flask.

1-bromo-2-chloroethane (1.2 eq) is added to the mixture.

The reaction mixture is heated to reflux and stirred for 24 hours. The progress of the reaction

is monitored by thin-layer chromatography (TLC).

After the reaction is complete, the mixture is cooled to room temperature and the solvent is

removed under reduced pressure.

The residue is partitioned between water and dichloromethane.

The aqueous layer is extracted three times with dichloromethane.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and concentrated under reduced pressure.

The crude product is purified by flash column chromatography on silica gel to yield 4-(2-
Chloroethoxy)benzaldehyde.
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Caption: Representative workflow for the synthesis of 4-(2-Chloroethoxy)benzaldehyde.

Biological Significance and Signaling Pathways
While specific signaling pathway data for 4-(2-Chloroethoxy)benzaldehyde is not extensively

documented, its utility as a PROTAC linker and the known activities of benzaldehyde

derivatives provide insight into its potential biological roles.

Role in Proteolysis Targeting Chimeras (PROTACs)
4-(2-Chloroethoxy)benzaldehyde is utilized as a linker in the synthesis of PROTACs.[4]

PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target

protein, leading to the ubiquitination and subsequent degradation of the target protein by the

proteasome.

The logical relationship in a PROTAC system is illustrated below.
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Caption: Mechanism of action for a PROTAC, leading to targeted protein degradation.

Potential Modulation of MAPK Signaling Pathway
Benzaldehyde derivatives have been shown to exhibit anti-inflammatory effects by suppressing

the Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[7] This pathway is crucial in

regulating cellular processes such as inflammation, proliferation, and survival. While not directly

demonstrated for 4-(2-Chloroethoxy)benzaldehyde, it represents a plausible mechanism of

action for its biological activity.

The MAPK signaling cascade involves a series of protein phosphorylations.
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Caption: Simplified MAPK signaling pathway and the potential inhibitory role of benzaldehyde

derivatives.

Safety and Handling
4-(2-Chloroethoxy)benzaldehyde is classified as an irritant. It is known to cause skin and

serious eye irritation, and may cause respiratory irritation.[5] Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling this compound. All work should be conducted in a well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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